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Compound of Interest

Compound Name: Ciliobrevin A

Cat. No.: B15609068

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the proper storage,
handling, and use of Ciliobrevin A, a potent and specific inhibitor of the AAA+ ATPase motor
cytoplasmic dynein. Adherence to these guidelines is crucial for ensuring the compound's
stability and the reproducibility of experimental results.

Chemical and Physical Properties

Ciliobrevin A, also known as HPI-4, is a small molecule inhibitor widely used in cell biology
and drug discovery to probe the function of cytoplasmic dynein and to inhibit the Hedgehog
(Hh) signaling pathway.

Property Value References
Molecular Formula C17H9CI2N302 [11121[3]
Molecular Weight 358.18 g/mol [1][3]

CAS Number 302803-72-1 [1][2]
Appearance Crystalline solid / Powder [1112][4]
Purity >98% [2]

Mechanism of Action
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Ciliobrevin A functions as a reversible, cell-permeable inhibitor of cytoplasmic dynein, a motor
protein complex responsible for the transport of various cellular cargoes along microtubules
towards their minus ends. By inhibiting the ATPase activity of dynein, Ciliobrevin A disrupts
processes that are critically dependent on dynein-mediated transport. One of the most well-
characterized consequences of dynein inhibition by Ciliobrevin A is the disruption of both the
assembly and maintenance of primary cilia. This, in turn, leads to the inhibition of the

Hedgehog signaling pathway, as the primary cilium is an essential organelle for Hh signal
transduction.
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Caption: Ciliobrevin A inhibits Dynein, disrupting ciliary function and Hedgehog signaling.

Storage and Stability

Proper storage of Ciliobrevin A is critical to maintain its chemical integrity and biological
activity. Below are the recommended storage conditions for the solid compound and its

solutions.

Table 1. Recommended Storage Conditions for Solid Ciliobrevin A

Condition Temperature Duration Notes References

Keep in a tightly
Short-term +4°C Up to 1 month )
sealed container.

Store in a dry,
Long-term -20°C > 4 years dark (11031141
environment.

Table 2: Recommended Storage Conditions for Ciliobrevin A Stock Solutions
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Solvent Temperature Duration Notes References

Aliquot to avoid
DMSO -80°C Up to 1 year repeated freeze- [5]
thaw cycles.

Aliquot to avoid
DMSO -20°C Up to 1 month repeated freeze- [5]
thaw cycles.

For frequent use,

DMSO 0-4°C Up to 1 month but shorter [3]
stability.
Not
recommended
Aqueous Buffer 2-8°C < 24 hours for long-term [4]

storage. Prepare

fresh.

Experimental Protocols

4.1. Preparation of a Concentrated Stock Solution in DMSO
This protocol describes the preparation of a 10 mM Ciliobrevin A stock solution in DMSO.

Materials:

Ciliobrevin A (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Procedure:
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o Equilibrate the Ciliobrevin A vial to room temperature before opening to prevent moisture
condensation.

e Calculate the required volume of DMSO to achieve a 10 mM concentration. For 1 mg of
Ciliobrevin A (MW = 358.18 g/mol ), the required volume of DMSO is 279.19 L.

» Add the calculated volume of anhydrous DMSO to the vial containing Ciliobrevin A.

o Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle
warming to 37°C or brief sonication can aid in dissolution if necessary.[1][3]

» Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
o Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.
4.2. Preparation of Working Solutions in Cell Culture Medium

This protocol outlines the dilution of the DMSO stock solution into an aqueous buffer or cell
culture medium for experimental use.

Materials:

e 10 mM Ciliobrevin A stock solution in DMSO

» Sterile Phosphate-Buffered Saline (PBS) or cell culture medium

» Sterile polypropylene tubes

Procedure:

e Thaw a single aliquot of the 10 mM Ciliobrevin A stock solution at room temperature.

o Perform a serial dilution of the stock solution in your desired aqueous buffer or cell culture
medium to achieve the final working concentration.

o Important: Ciliobrevin A has limited solubility in aqueous solutions.[4] To avoid
precipitation, ensure the final concentration of DMSO in the working solution is kept low
(typically < 0.5%).
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o For example, to prepare 1 mL of a 10 uM working solution, add 1 pL of the 10 mM stock
solution to 999 L of culture medium.

e Mix the working solution thoroughly by gentle pipetting or inversion.

o Use the freshly prepared working solution immediately. Do not store aqueous solutions of
Ciliobrevin A for more than one day.[4]

Experimental Workflow
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Caption: Workflow for the preparation and use of Ciliobrevin A solutions.

Safety Precautions

Ciliobrevin A is intended for research use only and is not for human or veterinary use.[2][4]
Standard laboratory safety practices should be followed when handling this compound. It is
recommended to wear personal protective equipment, including gloves, a lab coat, and safety
glasses. Avoid ingestion, inhalation, and contact with skin and eyes.[4] For detailed safety
information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Ciliobrevin A | CAS:302803-72-1 | Hh pathway antagonist | High Purity | Manufacturer
BioCrick [biocrick.com]

e 2. Ciliobrevin A - Cayman Chemical [bioscience.co.uk]
o 3. Xcesshio.com [xcessbio.com]

e 4. cdn.caymanchem.com [cdn.caymanchem.com]

e 5. selleckchem.com [selleckchem.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Ciliobrevin A].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15609068#ciliobrevin-a-storage-and-stability-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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